2-Methoxy-3-nitro-6-(trifluoromethyl)pyridine

• IUPAC Name: 2-methoxy-3-nitro-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H5F3N2O3/c1-15-6-4(12(13)14)2-3-5(11-6)7(8,9)10/h2-3H,1H3
• InChI Key: NDLISMVDKRLKEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C7H5F3N2O3
• DSSTOX Substance ID: DTXSID60679711
• Molecular Weight: 222.12 g/mol
• CAS RN: 1215595-92-8

Description

“2-Methoxy-3-nitro-6-(trifluoromethyl)pyridine” is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure and fundamental vibrational frequencies have been obtained from density functional theory (DFT) B3LYP and LSDA methods with 6-311++G (d,p) basis set calculations.

Chemical Reactions Analysis

The synthesis of pyridalyl, as is the case for other TFMPs, encompasses a condensation step that includes the reaction between a trifluoromethyl pyridine building block and a larger chlorinated counterpart.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Methoxy-3-nitro-6-(trifluoromethyl)pyridine” include a density of 1.3±0.1 g/cm3, a boiling point of 172.9±40.0 °C at 760 mmHg, and a flash point of 58.4±27.3 °C.

Scientific Research Applications

Pest Control Properties

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Pharmaceutical Applications

TFMP derivatives are also used in pharmaceuticals. .

Agrochemical Synthesis

The compound could serve as a chemical intermediate in the synthesis of crop-protection products. .

Analytical Chemistry

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Safety And Hazards

This compound is considered hazardous. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing. Avoid ingestion and inhalation, and avoid dust formation.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.